Cas no 39234-96-3 (Benzenesulfonamide, 4-amino-3-bromo-5-nitro-)

• Product Name: Benzenesulfonamide, 4-amino-3-bromo-5-nitro-
• CAS No: 39234-96-3
• MF: C₆H₆BrN₃O₄S
• MW: 296.09853887558
• MDL: MFCD30181878
• CID: 1502612
• PubChem ID: 21886437
• Update Time: 2025-04-23

Benzenesulfonamide, 4-amino-3-bromo-5-nitro- Chemical and Physical Properties

Names and Identifiers

• Benzenesulfonamide, 4-amino-3-bromo-5-nitro-
• 4-Amino-3-bromo-5-nitro-benzenesulfonamide
• SB36994
• 4-Amino-3-bromo-5-nitrobenzenesulfonamide
• MFCD30181878
• SCHEMBL5840961
• FNHYQFBTLYAIFO-UHFFFAOYSA-N
• G70945
• EN300-22034334
• 39234-96-3
• 4-amino-3-bromo-5-nitrobenzene-1-sulfonamide
• CS-0342713

• MDL： MFCD30181878
• Inchi： 1S/C6H6BrN3O4S/c7-4-1-3(15(9,13)14)2-5(6(4)8)10(11)12/h1-2H,8H2,(H2,9,13,14)
• InChI Key： FNHYQFBTLYAIFO-UHFFFAOYSA-N
• SMILES： BrC1C(=C(C=C(C=1)S(N)(=O)=O)[N+](=O)[O-])N

Computed Properties

• Exact Mass: 294.92628
• Monoisotopic Mass: 294.92624g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 348
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 140Ų

Experimental Properties

• PSA: 129.32

Additional information on Benzenesulfonamide, 4-amino-3-bromo-5-nitro-

Benzenesulfonamide, 4-amino-3-bromo-5-nitro-

Benzenesulfonamide, 4-amino-3-bromo-5-nitro-, also known by its CAS registry number CAS No. 39234-96-3, is a chemical compound that has garnered significant attention in the fields of organic chemistry and materials science. This compound is characterized by its unique structure, which includes a sulfonamide group attached to a benzene ring that is further substituted with amino, bromo, and nitro groups at specific positions. The combination of these functional groups imparts distinctive chemical and physical properties to the molecule, making it a subject of interest for both academic and industrial research.

The molecular structure of Benzenesulfonamide, 4-amino-3-bromo-5-nitro- is highly symmetrical, with the sulfonamide group (-SO₂NH₂) located at the para position relative to the amino (-NH₂) group. The bromine atom and nitro (-NO₂) group are positioned meta to each other on the benzene ring. This arrangement not only influences the compound's reactivity but also plays a crucial role in its solubility and stability under various conditions. Recent studies have highlighted the importance of such structural features in determining the compound's behavior in different chemical environments.

One of the key areas of research involving CAS No. 39234-96-3 is its application in drug discovery. The presence of multiple functional groups makes this compound a potential candidate for designing bioactive molecules with specific therapeutic properties. For instance, the sulfonamide group is known to enhance bioavailability and reduce toxicity in certain drug molecules. Similarly, the nitro group can act as an electron-withdrawing substituent, influencing the electronic properties of the aromatic ring and potentially modulating biological activity.

In addition to its pharmaceutical applications, Benzenesulfonamide, 4-amino-3-bromo-5-nitro- has also been explored for its role in materials science. The compound's ability to form stable complexes with metal ions has led to its use in synthesizing coordination polymers and metal-organic frameworks (MOFs). These materials have potential applications in gas storage, catalysis, and sensing technologies. Recent advancements in this field have demonstrated how the unique electronic properties of this compound can be leveraged to create highly efficient materials for energy storage systems.

The synthesis of CAS No. 39234-96-3 typically involves multi-step organic reactions that require precise control over reaction conditions. Common methods include nucleophilic substitution reactions followed by oxidation or reduction steps to introduce the desired functional groups. Researchers have recently developed more efficient synthetic routes that minimize waste and improve yield, making this compound more accessible for large-scale production.

Another area of interest is the environmental impact of Benzenesulfonamide, 4-amino-3-bromo-5-nitro-. Studies have shown that this compound exhibits moderate biodegradability under aerobic conditions, which is an important consideration for its use in industrial applications. However, further research is needed to fully understand its long-term effects on ecosystems and develop strategies for safe disposal.

In conclusion, Benzenesulfonamide, 4-amino-3-bromo-5-nitro-, or CAS No. 39234-96-3, is a versatile compound with a wide range of potential applications across various scientific disciplines. Its unique chemical structure and functional groups make it an attractive target for both fundamental research and practical innovations. As ongoing studies continue to uncover new properties and uses for this compound, it is likely to play an increasingly important role in advancing modern chemistry and materials science.